2-methyl-7-(thiophen-2-yl)-5-(3-(trifluoromethyl)benzyl)thiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 2-methyl-7-thiophen-2-yl-5-[[3-(trifluoromethyl)phenyl]methyl]-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C18H12F3N3OS2/c1-10-22-15-16(27-10)14(13-6-3-7-26-13)23-24(17(15)25)9-11-4-2-5-12(8-11)18(19,20)21/h2-8H,9H2,1H3
• InChI Key: BXRVSMDDMGJVHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC3=CC(=CC=C3)C(F)(F)F)C4=CC=CS4
• Molecular Formula: C18H12F3N3OS2
• Molecular Weight: 407.4 g/mol

Description

2-methyl-7-(thiophen-2-yl)-5-(3-(trifluoromethyl)benzyl)thiazolo[4,5-d]pyridazin-4(5H)-one is a useful research compound. Its molecular formula is C18H12F3N3OS2 and its molecular weight is 407.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis Techniques : Novel synthesis methods for thiazolo[4,5-d]pyridazinones and related compounds involve reactions of different aminosubstituted thiazol carboxylates with hydrazine, leading to compounds with potential analgesic and anti-inflammatory activities. These methods highlight the versatility of synthetic approaches in creating complex heterocyclic compounds (Demchenko et al., 2015).

Antioxidant and Antitumor Properties

• Antioxidant Properties : Research on pyrimidine derivatives, including thiazolo[3,2-a]pyrimidin-3(5H)-ones, has shown these compounds exhibit significant antioxidant properties. This finding suggests their potential utility in mitigating oxidative stress-related conditions (Akbas et al., 2018).

• Antitumor Activity : Various thiazolidin-2-ylidene derivatives, including those related to the specified compound, have been synthesized and evaluated for anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These studies indicate the broad therapeutic potential of such compounds (Küçükgüzel et al., 2013).

Catalytic and Electrochromic Applications

• Catalytic Activity : Studies on dioxidovanadium(V) complexes with thiazol-hydrazone ligands have demonstrated their effectiveness as catalysts in olefin oxidation. This research opens avenues for the application of related thiazolo[4,5-d]pyridazinone derivatives in catalysis (Ghorbanloo et al., 2017).